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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

quantification of humic acid in commercial fertilizer products. Accurate determination of humic
acid content is crucial for product quality control, regulatory compliance, and for understanding

its efficacy as a plant growth stimulant. This document outlines and compares the most

common analytical methods and provides a detailed protocol for the industry-recommended

standard.

Introduction to Humic Acid Quantification
Humic substances are complex, heterogeneous organic materials that are vital components of

soil organic matter. Their application in commercial fertilizers has been shown to improve soil

structure, nutrient uptake, and overall plant health. Given the variability in commercial products

and the potential for adulteration, standardized and accurate quantification of humic acid is

essential. Several methods exist for this purpose, each with its own advantages and limitations.

The primary methods discussed herein are the Colorimetric Method, the California Department

of Food and Agriculture (CDFA) Method, and the New Standardized Method (NSM), also

known as the Humic Products Trade Association (HPTA) Method or ISO 19822.

Comparison of Quantification Methods
The selection of an appropriate quantification method is critical for obtaining reliable results.

The following table summarizes the key characteristics and findings from comparative studies
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of the most prevalent methods.
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Method Principle Advantages Disadvantages
Reported
Accuracy

Colorimetric

Method

Measures the

concentration of

a substance

based on the

intensity of its

color after

reacting with a

reagent.[1]

Fast, convenient,

and widely used

for registration

and labeling in

many US states

and Canadian

provinces.[1]

Prone to

overestimation

due to

interference from

other organic

molecules like

kelp, molasses,

and

lignosulfonates.

[1][2][3] Cannot

distinguish

between humic

and fulvic acids.

[1][4]

Overestimates

humic acid

content by as

much as 120%

compared to

classical

methods.[2][5][6]

One study

showed an

overestimation of

64.2% compared

to the NSM.[7][8]

CDFA Method

A gravimetric

method that

quantifies the

humic acid

fraction only.[1]

More effective at

detecting non-

humic additives

than the

colorimetric

method.[1][4]

Does not

account for fulvic

acid or ash

content, which

can lead to

inaccuracies.[1]

[4] Products with

high ash can

appear to have

higher humic

content.[1]

Overestimates

humic acid

content by

approximately

52% compared

to classical

methods.[2][5][6]

Underestimates

humic acid

content by about

13.8% compared

to the NSM.[7][8]
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New

Standardized

Method (NSM) /

HPTA Method /

ISO 19822

A gravimetric

method that

determines

humic and fulvic

acid

concentrations

on an ash-free

basis.[9][10][11]

Considered the

most accurate

and reliable

method.[1] It is

the

recommended

reference

method by the

International

Humic

Substances

Society (IHSS)

and the Humic

Products Trade

Association

(HPTA).[12] It

can distinguish

humic and fulvic

acids from non-

humic materials.

[11][13]

More time-

consuming and

complex than

other methods.

Provides a more

accurate and

reproducible

measurement of

humic and fulvic

acid content.[9]

[11]

Experimental Protocols
Protocol 1: New Standardized Method (NSM) / HPTA
Method (ISO 19822) for Humic and Fulvic Acid
Quantification
This method is considered the industry standard for accurate quantification. It involves an

alkaline extraction followed by acidification to separate humic acid from the fulvic fraction, and

it accounts for ash content.

Materials and Reagents:

0.1 N NaOH solution
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Concentrated HCl

Deionized water

DAX-8 resin (for fulvic acid determination)

Centrifuge and centrifuge tubes

Drying oven

Muffle furnace

Analytical balance

pH meter

Procedure:

Sample Preparation:

For solid samples, weigh an appropriate amount of the fertilizer to yield a final

concentration within the method's detection limits.

For liquid samples, take a known volume.

Alkaline Extraction:

Add the sample to a known volume of 0.1 N NaOH.

Stir the mixture for a specified time (e.g., 1 hour for liquids, 6 hours for solids) to extract

the humic and fulvic acids.[3]

Separation of Insoluble Material:

Centrifuge the alkaline extract to separate the insoluble material.

Collect the supernatant containing the dissolved humic and fulvic acids.[10]

Humic Acid Precipitation:
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Adjust the pH of the supernatant to 1.0 with concentrated HCl. This will cause the humic
acid to precipitate.[10][14]

Humic Acid Separation and Drying:

Centrifuge the acidified solution to pellet the precipitated humic acid.

Decant and save the supernatant (the fulvic fraction) for further analysis if desired.

Wash the humic acid pellet with deionized water to remove any remaining soluble

impurities.

Dry the humic acid precipitate in an oven at a controlled temperature (e.g., 105°C) until a

constant weight is achieved.[10]

Ash Content Determination:

Weigh a portion of the dried humic acid.

Combust the sample in a muffle furnace at a high temperature (e.g., 600°C) for several

hours to burn off the organic matter.[10]

The remaining material is the ash. Weigh the ash.

Calculation of Ash-Free Humic Acid:

Subtract the weight of the ash from the weight of the dried humic acid to get the weight of

the ash-free humic acid.

Calculate the percentage of humic acid in the original sample on an ash-free basis.

Fulvic Acid Determination (Optional):

The fulvic fraction (supernatant from step 5) is passed through a column containing DAX-8

resin, which adsorbs the hydrophobic fulvic acids.[10][14]

The resin is then washed to remove non-fulvic components.

The fulvic acid is eluted from the resin using 0.1 N NaOH.[10]
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The eluted fulvic acid is then dried and its ash content is determined in the same manner

as the humic acid.

Protocol 2: Colorimetric Method
This method is rapid but less accurate. It is based on the principle that the intensity of color

produced by a reaction is proportional to the concentration of the analyte.

Materials and Reagents:

Colorimeter or spectrophotometer

Standard humic acid solution

Alkaline extracting solution (e.g., 0.5 N NaOH)

Reagents to produce a colored complex (will vary depending on the specific protocol)

Procedure:

Standard Curve Preparation:

Prepare a series of standard solutions with known concentrations of humic acid.

Follow the specific colorimetric protocol to develop a color reaction for each standard.

Measure the absorbance of each standard at a specific wavelength using a colorimeter or

spectrophotometer.

Plot a calibration curve of absorbance versus concentration.

Sample Preparation and Analysis:

Extract the humic acid from the fertilizer sample using an alkaline solution.

Perform the same color development reaction on the sample extract.

Measure the absorbance of the sample.
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Quantification:

Use the calibration curve to determine the concentration of humic acid in the sample

extract based on its absorbance.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the recommended New Standardized Method

(HPTA/ISO 19822).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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